(E)-N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)acrylamide
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Description
Scientific Research Applications
Synthesis and Biological Activity
Development of Novel Compounds : Synthesis of piperidine-based derivatives has been extensively explored for their potential biological activities. For instance, novel piperidine derivatives synthesized and evaluated for anti-acetylcholinesterase (anti-AChE) activity showed substantial increases in activity upon modification of the benzamide moiety, indicating the significance of structural modifications in enhancing biological activities (Sugimoto et al., 1990).
Anticancer and Antimicrobial Applications : Compounds structurally similar to the query have shown promising anticancer and antimicrobial activities. Thiophene derivatives bearing diphenylsulfone and piperidine moieties, for example, demonstrated significant cytotoxic activity against human tumor breast cancer cell lines, highlighting their potential as therapeutic agents (Alsaid, El-Gazzar, Ghorab, 2013).
Chemical Synthesis and Characterization : The synthesis and characterization of benzamide derivatives and their metal complexes, incorporating piperidine, have been reported. These studies not only provide insights into the structural properties of such compounds but also explore their potential bioactivity, such as antibacterial properties (Khatiwora et al., 2013).
Analytical and Pharmaceutical Applications
- Capillary Electrophoresis : The use of nonaqueous capillary electrophoresis for separating and analyzing related substances, including piperidine derivatives, illustrates the importance of analytical techniques in the pharmaceutical development and quality control of chemical compounds (Ye et al., 2012).
properties
IUPAC Name |
(E)-N-[[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl]-3-thiophen-2-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O2S/c24-19(8-7-16-4-3-13-26-16)21-14-15-9-11-23(12-10-15)20-22-17-5-1-2-6-18(17)25-20/h1-8,13,15H,9-12,14H2,(H,21,24)/b8-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFZUHAXDOXLYSH-BQYQJAHWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C=CC2=CC=CS2)C3=NC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCC1CNC(=O)/C=C/C2=CC=CS2)C3=NC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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